Cas no 2120002-85-7 (Methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)acetate)

Methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)acetate is a quinoline derivative with potential applications in pharmaceutical and chemical research. Its structure features an ethyl substituent at the 8-position and a hydroxy group at the 2-position, contributing to its reactivity and utility as an intermediate in synthetic chemistry. The ester functional group enhances solubility and facilitates further derivatization. This compound may be of interest for studies involving metal chelation, fluorescence, or bioactive molecule development due to the quinoline scaffold's inherent properties. Its well-defined molecular framework allows for precise modifications, making it a valuable building block in medicinal chemistry and material science applications.

Methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)acetate structure

2120002-85-7 structure

Product Name:Methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)acetate

CAS No:2120002-85-7

MF:C₁₄H₁₅NO₃

MW:245.273803949356

CID:6039963

PubChem ID:165745673

Update Time:2025-05-22

Methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

- EN300-732094
- 2120002-85-7
- methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)acetate
- Methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)acetate
- Inchi： 1S/C14H15NO3/c1-3-9-5-4-6-11-10(8-13(17)18-2)7-12(16)15-14(9)11/h4-7H,3,8H2,1-2H3,(H,15,16)
- InChI Key： YMSMHZWJZZGGAO-UHFFFAOYSA-N
- SMILES： O=C1C=C(CC(=O)OC)C2C=CC=C(CC)C=2N1

Computed Properties

Exact Mass: 245.10519334g/mol
Monoisotopic Mass: 245.10519334g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 375
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 55.4Å²

Methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-732094-0.05g	methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)acetate	2120002-85-7	0.05g	$612.0	2023-05-30
Enamine	EN300-732094-0.1g	methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)acetate	2120002-85-7	0.1g	$640.0	2023-05-30
Enamine	EN300-732094-0.25g	methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)acetate	2120002-85-7	0.25g	$670.0	2023-05-30
Enamine	EN300-732094-0.5g	methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)acetate	2120002-85-7	0.5g	$699.0	2023-05-30
Enamine	EN300-732094-1.0g	methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)acetate	2120002-85-7	1g	$728.0	2023-05-30
Enamine	EN300-732094-2.5g	methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)acetate	2120002-85-7	2.5g	$1428.0	2023-05-30
Enamine	EN300-732094-5.0g	methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)acetate	2120002-85-7	5g	$2110.0	2023-05-30
Enamine	EN300-732094-10.0g	methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)acetate	2120002-85-7	10g	$3131.0	2023-05-30

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Additional information on Methyl 2-(8-ethyl-2-hydroxyquinolin-4-yl)acetate

Methyl 2-(8-Ethyl-2-Hydroxyquinolin-4-Yl)Acetate: A Comprehensive Overview

Methyl 2-(8-Ethyl-2-Hydroxyquinolin-4-Yl)Acetate, also known by its CAS registry number CAS No. 2120002-85-7, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of quinoline derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development.

The structure of Methyl 2-(8-Ethyl-2-Hydroxyquinolin-4-Yl)Acetate consists of a quinoline ring system with substituents at positions 4, 8, and 2. The hydroxyl group at position 2 and the ethyl group at position 8 contribute to the compound's unique chemical properties. The acetate ester group at position 4 adds to its functional diversity, making it a versatile molecule for various chemical transformations.

Recent studies have highlighted the potential of quinoline derivatives like Methyl 2-(8-Ethyl-2-Hydroxyquinolin-4-Yl)Acetate in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising anti-inflammatory and antioxidant properties, which could be harnessed for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmacological applications, Methyl 2-(8-Ethyl-2-Hydroxyquinolin-4-Yl)Acetate has shown potential in the field of materials science. A study conducted by researchers at the University of California revealed that this compound can act as a precursor for synthesizing advanced materials with tailored electronic properties. Its ability to form self-assembled monolayers makes it a candidate for use in nanotechnology and surface engineering.

The synthesis of Methyl 2-(8-Ethyl-2-Hydroxyquinolin-4-Yl)Acetate involves a multi-step process that typically begins with the preparation of the quinoline skeleton. This is followed by functionalization at specific positions to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield.

From an analytical standpoint, the characterization of Methyl 2-(8-Ethyl-2-Hydroxyquinolin-4-Yl)Acetate has been enhanced by modern spectroscopic techniques such as NMR and IR spectroscopy. These methods provide detailed insights into the compound's molecular structure and bonding interactions, facilitating further research into its properties.

In conclusion, Methyl 2-(8-Ethyl-2-Hydroxyquinolin-4-Yl)Acetate, with its unique chemical structure and diverse applications, represents a valuable addition to the arsenal of compounds available for scientific exploration. As research continues to uncover new potentials for this compound, it is poised to play a significant role in advancing both medicinal and materials science.